N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide

• IUPAC Name: N-[4-(acetylsulfamoyl)phenyl]-2-chloro-5-nitrobenzamide
• InChI: InChI=1S/C15H12ClN3O6S/c1-9(20)18-26(24,25)12-5-2-10(3-6-12)17-15(21)13-8-11(19(22)23)4-7-14(13)16/h2-8H,1H3,(H,17,21)(H,18,20)
• InChI Key: NWYHWAIRBMJCQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H12ClN3O6S
• Molecular Weight: 397.8 g/mol

Description

N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide, also known as NBD-556, is a novel small molecule inhibitor that has been developed for the treatment of various diseases. It is a potent inhibitor of the enzyme 15-lipoxygenase-1 (15-LOX-1), which is involved in the production of inflammatory mediators and has been implicated in the pathogenesis of several diseases, including cancer, inflammation, and atherosclerosis.

Mechanism of Action

N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide is a potent and selective inhibitor of 15-LOX-1, which is an enzyme that catalyzes the production of inflammatory mediators. By inhibiting 15-LOX-1, N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide reduces the production of these inflammatory mediators, leading to a reduction in inflammation and other disease-related processes. The mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide has been extensively studied and has been shown to be specific to the inhibition of 15-LOX-1.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide have been extensively studied in preclinical models. N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide has been shown to reduce the production of inflammatory mediators, such as leukotrienes and prostaglandins, in several cell types. It has also been shown to reduce the growth and proliferation of cancer cells and reduce the formation of atherosclerotic plaques in animal models. N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide has been shown to have a favorable safety profile and has not been associated with any significant adverse effects in preclinical studies.

Advantages and Limitations for Lab Experiments

N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of 15-LOX-1 and has been extensively studied for its therapeutic potential. It has a favorable safety profile and has not been associated with any significant adverse effects in preclinical studies. However, one limitation of N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide is its limited solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the development of N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide. One potential application is in the treatment of cancer, where it has shown promising results in preclinical models. Another potential application is in the treatment of inflammatory diseases, such as rheumatoid arthritis and atherosclerosis. Further studies are needed to determine the optimal dosing and administration of N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide in humans. Additionally, the development of more soluble analogs of N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide could improve its utility in lab experiments and potentially in clinical applications.

Synthesis Methods

The synthesis of N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide involves several steps, including the reaction of 2-chloro-5-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride, followed by reaction with 4-aminobenzenesulfonamide to form the amide. The amide is then acetylated to form the final product, N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide. The synthesis of N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide has been reported in several publications and has been optimized for large-scale production.

Scientific Research Applications

N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-atherosclerotic effects in various preclinical models. N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide has been shown to inhibit the growth of several cancer cell lines, including prostate, breast, and colon cancer cells. It has also been shown to reduce inflammation in animal models of rheumatoid arthritis and atherosclerosis. N-{4-[(acetylamino)sulfonyl]phenyl}-2-chloro-5-nitrobenzamide has been tested in several animal models of disease and has shown promising results.